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Compound of Interest

Compound Name: 2-Methylpiperidine

Cat. No.: B094953 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the commercial availability,

key suppliers, manufacturing processes, and quality control methodologies for 2-
Methylpiperidine (CAS No. 109-05-7). This information is crucial for researchers, scientists,

and professionals in drug development who utilize this versatile heterocyclic amine as a

building block in the synthesis of active pharmaceutical ingredients (APIs) and other specialty

chemicals.

Commercial Availability and Major Suppliers
2-Methylpiperidine is readily available from a multitude of chemical suppliers and

manufacturers globally. It is typically offered in various grades of purity and a range of

packaging sizes to accommodate both laboratory-scale research and bulk manufacturing

needs.

Key Global Suppliers
A number of international chemical suppliers are prominent distributors of 2-Methylpiperidine.

These companies often provide extensive product documentation, including certificates of

analysis (CoA), and cater to the stringent quality requirements of the pharmaceutical industry.

MilliporeSigma (formerly Sigma-Aldrich): A major global supplier offering various grades of 2-
Methylpiperidine, including research-grade and bulk quantities.[1]
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Thermo Fisher Scientific (including the former Alfa Aesar brand): Provides 2-
Methylpiperidine in a range of purities and pack sizes, suitable for research and

development applications.

TCI (Tokyo Chemical Industry): A well-established manufacturer and supplier of specialty

organic chemicals, offering high-purity 2-Methylpiperidine.[2][3][4]

Jubilant Ingrevia: An integrated global pharmaceutical and life sciences company that lists 2-
Methylpiperidine among its products, with applications in the agrochemical sector.[5]

Otto Chemie Pvt. Ltd.: A manufacturer and worldwide shipper of 2-Methylpiperidine.[6]

Regional Suppliers and Manufacturers
Beyond the major global players, numerous regional suppliers and manufacturers, particularly

in Asia, play a significant role in the 2-Methylpiperidine market.

China: A significant number of chemical manufacturers and suppliers are based in China,

offering competitive pricing for various grades of 2-Methylpiperidine. Notable suppliers

include Shanghai Kaisai Chemical Co., Ltd., Meryer (Shanghai) Chemical Technology Co.,

Ltd., and Energy Chemical.[7]

India: Several Indian chemical companies also manufacture and supply 2-Methylpiperidine
to both domestic and international markets.

Commercial Grades, Packaging, and Pricing
The commercial landscape for 2-Methylpiperidine is characterized by a variety of purity levels

and packaging options to suit different applications.
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Supplier/Manufactur

er

Purity Grades

Offered
Packaging Options

Illustrative Pricing

(USD)

MilliporeSigma

(Sigma-Aldrich)
98% 100 mL, 500 mL ~$60 for 100 mL

TCI America >98.0% (GC)
25 mL, 100 mL, 500

mL

~

20𝑓𝑜𝑟25𝑚𝐿,20for25mL,

45 for 100 mL

Thermo Fisher

Scientific
98+% 100 mL, 500 mL ~$50 for 100 mL

Chem-Impex Not specified
100 mL, 250 mL, 1 L,

5 L, 10 L

~

40𝑓𝑜𝑟100𝑚𝐿,40for100mL,

310 for 1 L

Various Chinese

Suppliers
99%+, 99%+ HPLC 1 kg, Bulk

~$7 - $15 per kg (for

bulk orders)

Note: Prices are indicative and subject to change based on market conditions, order volume,

and supplier.

Manufacturing and Synthesis
The primary industrial route for the synthesis of 2-Methylpiperidine is the catalytic

hydrogenation of its aromatic precursor, 2-methylpyridine (also known as α-picoline).

Industrial Synthesis of 2-Methylpyridine
2-Methylpyridine is produced on a large scale through several methods, with the Chichibabin

pyridine synthesis being a common approach. This involves the gas-phase condensation of

acetaldehyde and ammonia over a catalyst, such as alumina, at elevated temperatures (350–

550 °C).[8][9][10] Alternative routes include the reaction of acetylene with ammonia or

acetonitrile.[9][10]
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Hydrogenation of 2-Methylpyridine to 2-Methylpiperidine
The conversion of 2-methylpyridine to 2-methylpiperidine is a well-established hydrogenation

process.

Industrial Synthesis of 2-Methylpiperidine

Precursor Synthesis

Acetaldehyde

2-Methylpyridine

Chichibabin
Synthesis

Ammonia

2-Methylpiperidine

Catalytic
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Caption: Industrial synthesis pathway of 2-Methylpiperidine.

Detailed Experimental Protocol: Hydrogenation of 2-
Methylpyridine
This protocol is a representative example of a laboratory-scale hydrogenation. Industrial

processes may vary in terms of scale, catalyst, and specific conditions.
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Materials:

2-Methylpyridine (1 mol)

Ruthenium on carbon (Ru/C) catalyst (5 wt%)

Ethanol (as solvent)

High-pressure autoclave reactor

Procedure:

The autoclave reactor is charged with 2-methylpyridine and ethanol.

The Ru/C catalyst is carefully added to the reactor under an inert atmosphere (e.g., nitrogen

or argon).

The reactor is sealed and purged several times with hydrogen gas to remove any air.

The reactor is pressurized with hydrogen to the desired pressure (e.g., 20-50 bar).

The reaction mixture is heated to the target temperature (e.g., 80-120 °C) with vigorous

stirring.

The reaction is monitored for hydrogen uptake. The reaction is considered complete when

hydrogen consumption ceases.

After cooling to room temperature, the reactor is carefully depressurized.

The reaction mixture is filtered to remove the catalyst.

The solvent (ethanol) is removed under reduced pressure.

The crude 2-methylpiperidine is then purified by fractional distillation to yield the final

product.

Quality Control and Analytical Methods
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To ensure the identity and purity of 2-Methylpiperidine, particularly for pharmaceutical

applications, a range of analytical techniques are employed.

Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS is a powerful technique for assessing the purity of 2-Methylpiperidine and identifying

any volatile impurities.

Detailed Experimental Protocol: GC-MS Analysis

Instrumentation: A standard gas chromatograph coupled to a mass spectrometer.

Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, 30 m x 0.25 mm ID,

0.25 µm film thickness).

Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

Oven Temperature Program:

Initial temperature: 50 °C, hold for 2 minutes.

Ramp: Increase to 250 °C at a rate of 10 °C/min.

Final hold: Hold at 250 °C for 5 minutes.

Injector: Split injection mode with a split ratio of 50:1. Injector temperature: 250 °C.

Mass Spectrometer:

Ionization mode: Electron Ionization (EI) at 70 eV.

Mass range: Scan from m/z 35 to 300.

Ion source temperature: 230 °C.

Sample Preparation: Dilute the 2-Methylpiperidine sample in a suitable solvent (e.g.,

methanol or dichloromethane) to a concentration of approximately 1 mg/mL.
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Nuclear Magnetic Resonance (NMR) Spectroscopy
1H and 13C NMR spectroscopy are used to confirm the chemical structure of 2-
Methylpiperidine and to detect any structural isomers or non-volatile impurities.[11][12][13]

Detailed Experimental Protocol: NMR Analysis

Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher).

Sample Preparation: Dissolve approximately 10-20 mg of the 2-Methylpiperidine sample in

about 0.6 mL of a deuterated solvent (e.g., chloroform-d, CDCl3) in an NMR tube.

1H NMR:

Acquire the spectrum with a sufficient number of scans to obtain a good signal-to-noise

ratio.

Key signals include a doublet for the methyl group, and multiplets for the methine and

methylene protons of the piperidine ring.

13C NMR:

Acquire a proton-decoupled 13C NMR spectrum.

Characteristic signals will be observed for the five distinct carbon atoms in the molecule.

[13]

Karl Fischer Titration
This method is the standard for determining the water content in 2-Methylpiperidine, which is

crucial as it can affect reactivity and product quality.

Detailed Experimental Protocol: Karl Fischer Titration

Instrumentation: A volumetric or coulometric Karl Fischer titrator.

Reagents: Anhydrous methanol and a suitable Karl Fischer reagent.

Procedure (Volumetric):
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The titration vessel is filled with anhydrous methanol and pre-titrated with the Karl Fischer

reagent to a stable endpoint to eliminate any residual water.

A precisely weighed amount of the 2-Methylpiperidine sample is injected into the vessel.

The sample is then titrated with the Karl Fischer reagent to the endpoint.

The water content is calculated based on the volume of titrant consumed and the titer of

the reagent.

Supply Chain and Logistics
The supply chain for 2-Methylpiperidine involves manufacturers, distributors, and end-users.
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2-Methylpiperidine Supply Chain
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Caption: A simplified overview of the 2-Methylpiperidine supply chain.

For researchers and drug development professionals, sourcing 2-Methylpiperidine from

reputable suppliers who can provide comprehensive analytical data and ensure consistent

quality is paramount for the success and reproducibility of their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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